1-azido-4-bromo-2-iodobenzene
Overview
Description
1-Azido-4-bromo-2-iodobenzene, also known as 1-Azidobenzene, is a chemical compound with a molecular formula of C6H3BrIN3. It is a white crystalline solid with a melting point of 97°C and a boiling point of 311°C. It is a member of the aromatic family of compounds, and is used in a variety of applications in the chemical and pharmaceutical industries.
Scientific Research Applications
1-Azido-4-bromo-2-iodobenzene has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a building block in the synthesis of heterocyclic compounds. It is also used as a fluorescent probe in biological studies, and as a starting material in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 1-azido-4-bromo-2-iodobenzene is not fully understood. It is believed to act as an electron acceptor in certain reactions, and as an electron donor in others. It is also believed to be able to form complexes with other molecules, which can affect the reactivity of the molecules involved.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is believed to be a potential carcinogen, and may have adverse effects on the liver and kidneys. It is also believed to be a mutagen, and may have an effect on the reproductive system.
Advantages and Limitations for Lab Experiments
The advantages of using 1-azido-4-bromo-2-iodobenzene in lab experiments include its availability, low cost, and its ability to react with a variety of other compounds. The limitations include its potential toxicity, the need for specialized safety equipment, and the need for precise control of the reaction conditions.
Future Directions
For research into 1-azido-4-bromo-2-iodobenzene include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in the pharmaceutical industry. Additionally, further research into the synthesis of this compound and its derivatives could lead to a better understanding of its reactivity and potential uses.
Synthesis Methods
The synthesis of 1-azido-4-bromo-2-iodobenzene is achieved through a three-step process. The first step involves the reaction of bromobenzene with sodium azide in aqueous acetic acid to form an azidobenzene intermediate. The second step involves the reaction of this intermediate with iodine in acetic acid to form this compound. The third and final step involves the reaction of the this compound with a base such as sodium hydroxide to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-4-bromo-2-iodobenzene involves the conversion of 4-bromo-2-iodophenol to 1-azido-4-bromo-2-iodobenzene through a series of reactions.", "Starting Materials": [ "4-bromo-2-iodophenol", "Sodium azide", "Copper(I) iodide", "Sodium ascorbate", "Dimethyl sulfoxide (DMSO)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethanol" ], "Reaction": [ "Step 1: Dissolve 4-bromo-2-iodophenol in DMSO and add sodium azide. Heat the mixture at 80°C for 24 hours to obtain 4-azido-2-iodophenol.", "Step 2: Dissolve 4-azido-2-iodophenol in ethanol and add copper(I) iodide and sodium ascorbate. Heat the mixture at 80°C for 24 hours to obtain 1-azido-4-bromo-2-iodobenzene.", "Step 3: Purify the product by recrystallization from ethanol.", "Step 4: Dissolve the purified product in hydrochloric acid and add sodium hydroxide to adjust the pH to 7. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
1379302-51-8 |
Molecular Formula |
C6H3BrIN3 |
Molecular Weight |
323.9 |
Purity |
95 |
Origin of Product |
United States |
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